Cas no 923-01-3 (2-amino-3-cyanopropanoic acid)

2-amino-3-cyanopropanoic acid structure
2-amino-3-cyanopropanoic acid structure
Product name:2-amino-3-cyanopropanoic acid
CAS No:923-01-3
MF:C4H6N2O2
MW:114.102640628815
CID:804389
PubChem ID:13538

2-amino-3-cyanopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • Alanine, 3-cyano-
    • 2-amino-3-cyanopropanoic acid
    • 3-cyanoalanine
    • 2-Amino-3-cyano-propionic acid
    • US10227314, Compound 2-amino-3-cyanopropanoic acid
    • EN300-1297298
    • NGZ6PU7PK7
    • NSC529055
    • BCNA
    • UNII-NGZ6PU7PK7
    • beta-Cyanoalanine
    • CHEBI:132546
    • 3E8B5C62-B7AD-4B16-9B3D-3E2153F58601
    • (1R,2S)-(+)-2-AMINOCYCLOHEX-3-ENECARBOXYLICACIDHYDROCHLORIDE
    • cyanoalanine
    • 923-01-3
    • BXRLWGXPSRYJDZ-UHFFFAOYSA-N
    • beta-Cyanolalanine
    • NSC-529055
    • cyano-l-alanine
    • .beta.-Cyanoalanine
    • BDBM367674
    • SCHEMBL149791
    • NSC 529055
    • beta-cyanoalanin
    • .beta.-Cyanolalanine
    • Inchi: InChI=1S/C4H6N2O2/c5-2-1-3(6)4(7)8/h3H,1,6H2,(H,7,8)
    • InChI Key: BXRLWGXPSRYJDZ-UHFFFAOYSA-N
    • SMILES: C(C#N)C(C(=O)O)N

Computed Properties

  • Exact Mass: 114.042927438g/mol
  • Monoisotopic Mass: 114.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.1Ų
  • XLogP3: -3.7

Experimental Properties

  • Density: 1.3565 (rough estimate)
  • Boiling Point: 213.59°C (rough estimate)
  • Refractive Index: 1.4487 (estimate)

2-amino-3-cyanopropanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1297298-0.05g
2-amino-3-cyanopropanoic acid
923-01-3
0.05g
$624.0 2023-06-06
Enamine
EN300-1297298-0.5g
2-amino-3-cyanopropanoic acid
923-01-3
0.5g
$713.0 2023-06-06
Enamine
EN300-1297298-2.5g
2-amino-3-cyanopropanoic acid
923-01-3
2.5g
$1454.0 2023-06-06
Enamine
EN300-1297298-100mg
2-amino-3-cyanopropanoic acid
923-01-3
100mg
$490.0 2023-09-30
Enamine
EN300-1297298-250mg
2-amino-3-cyanopropanoic acid
923-01-3
250mg
$513.0 2023-09-30
Enamine
EN300-1297298-10.0g
2-amino-3-cyanopropanoic acid
923-01-3
10g
$3191.0 2023-06-06
Enamine
EN300-1297298-500mg
2-amino-3-cyanopropanoic acid
923-01-3
500mg
$535.0 2023-09-30
Enamine
EN300-1297298-1000mg
2-amino-3-cyanopropanoic acid
923-01-3
1000mg
$557.0 2023-09-30
Enamine
EN300-1297298-2500mg
2-amino-3-cyanopropanoic acid
923-01-3
2500mg
$1089.0 2023-09-30
Enamine
EN300-1297298-50mg
2-amino-3-cyanopropanoic acid
923-01-3
50mg
$468.0 2023-09-30

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